N-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)tetrahydrofuran-2-carboxamide

• IUPAC Name: N-[2-[[2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]oxolane-2-carboxamide
• InChI: InChI=1S/C17H22N6O2/c1-12-21-15(11-16(22-12)23-14-6-2-3-7-18-14)19-8-9-20-17(24)13-5-4-10-25-13/h2-3,6-7,11,13H,4-5,8-10H2,1H3,(H,20,24)(H2,18,19,21,22,23)
• InChI Key: REVCCNYSGDSPLE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NC2=CC=CC=N2)NCCNC(=O)C3CCCO3
• Molecular Formula: C17H22N6O2
• Molecular Weight: 342.4 g/mol

Description

The compound “N-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)tetrahydrofuran-2-carboxamide” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a pyridine ring, which is a six-membered ring with one nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds involves several steps, including ring closure, aromatization, S-methylation, oxidation to methylsulfonyl compounds, and formation of guanidines with suitable amines. Another method involves the initial displacement of the halogen atom by the pyridine ring nitrogen to afford pyridinium salt, which subjected a facile closure and provided the shared intermediate.

Molecular Structure Analysis

The molecular structure of similar compounds involves N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms. The optimal structure of the pyridine group was 5-CF 3; the optimal structure of the pyrimidine group was 2-CH 3 -5-Cl-6-CHF 2.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the condensation of DMF–DMA at the methyl group of the acetyl moiety, the cyclization to pyrido [2,3- d ]pyrimidin-5-one accompanied by the elimination of N, N -dimethylpropionamide, N -methylation, and condensation at the methyl group of compound 12.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various techniques such as melting point apparatus and NMR spectroscopy.

Mechanism of Action

The mechanism of action of similar compounds involves inhibiting proliferation in human chronic myeloid leukemia K562 cells. They bind to an inactive conformation of the active loop of Abl. Mutations in the kinase domain influence the residues to which the drug binds or change the conformation of Abl making STI-571 unable to bind.

Future Directions

The future directions for research on this compound could involve exploring new methods for constructing amides directly by CC bond cleavage. Additionally, the development of new efficient antitrypanosomal compounds with less side effects is an urgent need.